Cas no 1211540-27-0 ()

1211540-27-0 structure
structure
Product Name:
CAS No:1211540-27-0
MF:C6H6ClNO3
MW:175.569740772247
CID:6646482
PubChem ID:66661522
Update Time:2024-03-02

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C6H6ClNO3/c1-3-5(6(9)10)8-4(2-7)11-3/h2H2,1H3,(H,9,10)
    • InChI Key: NZCPWBKHVWVZCL-UHFFFAOYSA-N
    • SMILES: ClCC1=NC(C(=O)O)=C(C)O1

Computed Properties

  • Exact Mass: 175.0036207g/mol
  • Monoisotopic Mass: 175.0036207g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 63.3Ų
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